Cas no 1206987-70-3 (N-(2-{4-2-(1H-indol-1-yl)acetylpiperazin-1-yl}ethyl)thiophene-2-carboxamide)

• Product Name: N-(2-{4-2-(1H-indol-1-yl)acetylpiperazin-1-yl}ethyl)thiophene-2-carboxamide
• CAS No: 1206987-70-3
• MF: C₂₁H₂₄N₄O₂S
• MW: 396.505863189697
• CID: 5960987
• PubChem ID: 45505631
• Update Time: 2025-05-19

N-(2-{4-2-(1H-indol-1-yl)acetylpiperazin-1-yl}ethyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{4-2-(1H-indol-1-yl)acetylpiperazin-1-yl}ethyl)thiophene-2-carboxamide
• N-(2-{4-[2-(1H-indol-1-yl)acetyl]piperazin-1-yl}ethyl)thiophene-2-carboxamide
• VU0527084-1
• SR-01000925904
• SR-01000925904-1
• N-[2-[4-(2-indol-1-ylacetyl)piperazin-1-yl]ethyl]thiophene-2-carboxamide
• AKOS024526413
• 1206987-70-3
• F5871-3683
• N-(2-(4-(2-(1H-indol-1-yl)acetyl)piperazin-1-yl)ethyl)thiophene-2-carboxamide

• Inchi： 1S/C21H24N4O2S/c26-20(16-25-9-7-17-4-1-2-5-18(17)25)24-13-11-23(12-14-24)10-8-22-21(27)19-6-3-15-28-19/h1-7,9,15H,8,10-14,16H2,(H,22,27)
• InChI Key： PDVMSHKXQCZZQZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NCCN1CCN(C(CN2C=CC3C=CC=CC2=3)=O)CC1)=O

Computed Properties

• Exact Mass: 396.16199719g/mol
• Monoisotopic Mass: 396.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 85.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(2-{4-2-(1H-indol-1-yl)acetylpiperazin-1-yl}ethyl)thiophene-2-carboxamide

N-(2-{4-[2-(1H-indol-1-yl)acetyl]piperazin-1-yl}ethyl)thiophene-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 1206987-70-3, known as N-(2-{4-[2-(1H-indol-1-yl)acetyl]piperazin-1-yl}ethyl)thiophene-2-carboxamide, is a structurally complex molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique combination of functional groups, including an indole moiety, a piperazine ring, and a thiophene carboxamide group, which collectively contribute to its potential biological activity. Recent studies have highlighted its promising applications in drug discovery, particularly in the context of targeting specific cellular pathways and molecular mechanisms.

Indole, a heterocyclic aromatic compound, is a common structural motif in many bioactive molecules. In this compound, the indole group is attached to an acetyl-piperazine moiety, which serves as a scaffold for further functionalization. Piperazine, a six-membered ring containing two nitrogen atoms, is known for its ability to form hydrogen bonds and interact with various protein targets. The integration of these groups into the larger molecular structure suggests potential activity as a modulator of enzyme function or as a ligand for receptor proteins.

The thiophene carboxamide group at the terminus of the molecule adds another layer of complexity. Thiophene, a five-membered aromatic ring with sulfur, is known for its stability and ability to participate in π-interactions. The carboxamide group can act as a hydrogen bond donor or acceptor, further enhancing the molecule's potential for binding to biological targets. Recent research has demonstrated that such structures can exhibit selective binding to certain kinases or ion channels, making them valuable leads in drug development.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the biological activity of this compound in greater depth. For instance, molecular docking studies have revealed that N-(2-{4-[2-(1H-indol-1-yl)acetyl]piperazin-1-yl}ethyl)thiophene-2-carboxamide exhibits strong binding affinity to several key therapeutic targets, including protein kinases and G-protein coupled receptors (GPCRs). These findings suggest that the compound could be developed into a potent therapeutic agent for conditions such as cancer, inflammation, and neurodegenerative diseases.

In addition to its potential therapeutic applications, this compound has also been studied for its pharmacokinetic properties. Preclinical studies indicate that it demonstrates favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for drug candidates. Its ability to cross cellular membranes and evade rapid enzymatic degradation suggests that it could be an effective orally administered drug.

One area of ongoing research focuses on optimizing the structure of N-(2-{4-[2-(1H-indol-1-yl)acetyl]piperazin-1-yl}ethyl)thiophene-2-carboxamide to enhance its bioavailability and reduce off-target effects. By modifying substituents on the indole and thiophene rings, scientists aim to improve the compound's selectivity for specific molecular targets while maintaining its overall stability and solubility.

Furthermore, collaborative efforts between academic institutions and pharmaceutical companies have led to the exploration of this compound in preclinical models of disease. For example, in rodent models of cancer, the compound has shown remarkable efficacy in inhibiting tumor growth by targeting key oncogenic pathways. These results have paved the way for further investigation into its safety profile and potential toxicity in larger animal models.

In conclusion, N-(2-{4-[2-(1H-indol-1-yL)acetyl]piperazin-L-yL}ethyl)thiophene-Z-carboxamide represents a promising lead compound in the quest for novel therapeutic agents. Its unique structural features, combined with recent advances in computational modeling and experimental validation, position it as a strong candidate for future drug development efforts. As research continues to uncover its full potential, this compound may play a pivotal role in advancing our understanding of complex biological systems and improving human health.